2-(Carboxymethyl)-6-hydroxybenzoic acid

• Chemical Properties and Potential Uses: While research on its applications might be ongoing, basic information about the molecule can be found on PubChem . This resource provides details on its structure, molecular formula (C9H8O5) and weight (~196 g/mol). The presence of two carboxylic acid functional groups (COOH) suggests potential uses in forming complexes with metals or other molecules containing reactive groups.

2-(Carboxymethyl)-6-hydroxybenzoic acid is an organic compound characterized by the presence of both carboxymethyl and hydroxyl functional groups attached to a benzoic acid structure. Its molecular formula is $C_9H_8O_5$, with a molar mass of approximately 196.158 g/mol . This compound is notable for its potential applications in various fields, including pharmaceuticals and biochemistry, due to its unique chemical properties.

• Oxidation: The hydroxyl group can be oxidized to form a quinone derivative, which may exhibit different biological activities compared to the parent compound.
• Esterification: 2-(Carboxymethyl)-6-hydroxybenzoic acid can react with alcohols to form esters, which may enhance its solubility and bioavailability in various applications .
• Decarboxylation: Under certain conditions, the carboxymethyl group may be removed, leading to the formation of 6-hydroxybenzoic acid.

Research indicates that 2-(Carboxymethyl)-6-hydroxybenzoic acid exhibits various biological activities:

• Antioxidant Properties: The compound has been shown to scavenge free radicals, which may contribute to its potential protective effects against oxidative stress .
• Antimicrobial Activity: Some studies suggest that it possesses antibacterial properties, making it a candidate for use in antimicrobial formulations .
• Enzyme Inhibition: It may inhibit certain enzymes involved in metabolic pathways, which could be relevant for therapeutic applications.

There are several methods reported for synthesizing 2-(Carboxymethyl)-6-hydroxybenzoic acid:

• Direct Carboxymethylation: This method involves the reaction of 6-hydroxybenzoic acid with chloroacetic acid in the presence of a base, leading to the introduction of the carboxymethyl group .
• Hydroxylation Followed by Carboxylation: Starting from benzoic acid derivatives, hydroxylation can be performed first, followed by subsequent carboxymethylation using appropriate reagents.
• Using Hydroxybenzoic Acid Derivatives: Hydroxybenzoic acids can undergo specific reactions that introduce carboxymethyl groups at designated positions on the aromatic ring .

The versatility of 2-(Carboxymethyl)-6-hydroxybenzoic acid allows for various applications:

• Pharmaceuticals: Its antioxidant and antimicrobial properties make it suitable for use in drug formulations aimed at treating infections or oxidative damage.
• Cosmetics: The compound can be incorporated into skincare products due to its potential skin-protective effects.
• Food Industry: It may serve as a preservative or antioxidant in food products.

Several compounds share structural similarities with 2-(Carboxymethyl)-6-hydroxybenzoic acid. Here are some notable examples:

The uniqueness of 2-(Carboxymethyl)-6-hydroxybenzoic acid lies in its specific positioning of functional groups, which influences its reactivity and biological activity compared to these similar compounds.